Cas no 62615-62-7 (Naphtho[1,2-b]thiophene, 2-nitro-)

• Product Name: Naphtho[1,2-b]thiophene, 2-nitro-
• CAS No: 62615-62-7
• MF: C₁₂H₇NO₂S
• MW: 229.254481554031
• CID: 438105
• PubChem ID: 12326975
• Update Time: 2025-04-19

Naphtho[1,2-b]thiophene, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]thiophene, 2-nitro-
• 2-nitrobenzo[g][1]benzothiole
• DTXSID40489759
• 2-NITRONAPHTHO[1,2-B]THIOPHENE
• 62615-62-7

• Inchi： 1S/C12H7NO2S/c14-13(15)11-7-9-6-5-8-3-1-2-4-10(8)12(9)16-11/h1-7H
• InChI Key： VTYHGWZSXMSDNW-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C3C=CC=CC3=C12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.01981
• Monoisotopic Mass: 229.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• PSA: 43.14